Cas no 1000575-27-8 (5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 1000575-27-8
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 3157625
• PubChem ID: 135949968
• Update Time: 2025-05-26

5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• 5-Benzoyl-2-[1,1a(2)-biphenyl]-4-yl-1,2-dihydro-3H-1,2,4-triazol-3-one
• MFCD09877923
• 1000575-27-8
• DTXSID201162178
• 2-([1,1'-Biphenyl]-4-yl)-5-benzoyl-1H-1,2,4-triazol-3(2H)-one
• 5-benzoyl-2-(4-phenylphenyl)-4H-1,2,4-triazol-3-one
• 2-([1,1-BIPHENYL]-4-YL)-5-BENZOYL-1H-1,2,4-TRIAZOL-3(2H)-ONE

• MDL： MFCD09877923
• Inchi： 1S/C21H15N3O2/c25-19(17-9-5-2-6-10-17)20-22-21(26)24(23-20)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h1-14H,(H,22,23,26)
• InChI Key： GEGFDAYYFROPAO-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C2C=CC=CC=2)=O)=NN1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 341.116426730Da
• Monoisotopic Mass: 341.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one

Research Brief on 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS: 1000575-27-8)

Recent studies on the compound 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS: 1000575-27-8) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This 1,2,4-triazol-3-one derivative has garnered attention due to its unique structural features and biological activities, which make it a valuable candidate for further pharmacological exploration.

The compound's molecular structure, characterized by a benzoyl group at position 5 and a biphenyl moiety at position 2, contributes to its ability to interact with various biological targets. Recent in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The precise mechanism of action appears to involve modulation of key signaling pathways, though further elucidation is required.

In the context of drug discovery, researchers have focused on optimizing the pharmacokinetic properties of this compound. Structure-activity relationship (SAR) studies have revealed that modifications to the benzoyl and biphenyl groups can significantly influence both potency and selectivity. These findings have led to the development of several analogs with improved bioavailability and target specificity.

Recent synthetic approaches to 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one have emphasized green chemistry principles, with novel catalytic systems being employed to enhance yield and purity. Analytical characterization using advanced techniques such as LC-MS and NMR spectroscopy has confirmed the compound's stability under various physiological conditions, supporting its potential as a drug candidate.

Current preclinical evaluations have shown promising results in animal models of disease, particularly in the context of autoimmune disorders. The compound demonstrates favorable safety profiles in initial toxicity studies, with no significant adverse effects observed at therapeutic doses. However, comprehensive pharmacokinetic studies are still underway to fully understand its absorption, distribution, metabolism, and excretion characteristics.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in recent years covering its synthesis methods and therapeutic applications. These intellectual property developments indicate the compound's commercial potential and the competitive landscape surrounding its development.

Future research directions include exploring the compound's potential in combination therapies and investigating its effects on additional molecular targets. The versatility of the 1,2,4-triazol-3-one core structure suggests that further medicinal chemistry optimization could yield derivatives with applications beyond the current scope of investigation.

In conclusion, 5-Benzoyl-2-(biphenyl-4-yl)-1,2-dihydro-3H-1,2,4-triazol-3-one represents an exciting area of research in medicinal chemistry, with demonstrated biological activity and significant potential for therapeutic development. Continued investigation into its pharmacological properties and mechanism of action will be crucial for advancing this compound through the drug development pipeline.